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Compound of Interest

Compound Name: NUCC-390

Cat. No.: B609682 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation of a stock

solution of NUCC-390, a novel and selective small-molecule agonist of the C-X-C motif

chemokine receptor 4 (CXCR4). Proper preparation and storage of this stock solution are

critical for ensuring its stability and efficacy in various experimental settings.

NUCC-390: A Potent CXCR4 Agonist

NUCC-390 acts as an agonist for the CXCR4 receptor, a G-protein coupled receptor involved in

a multitude of physiological and pathological processes.[1] Activation of CXCR4 by its natural

ligand, CXCL12, or by agonists like NUCC-390, triggers downstream signaling cascades that

play a role in neurogenesis, immune responses, and cell migration.[2] Notably, NUCC-390 has

been shown to promote the recovery and regeneration of nerve terminals after damage,

highlighting its potential therapeutic applications in neurodegenerative conditions.[1][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative information for NUCC-390.
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Property Value Source

Molecular Formula C₂₃H₃₃N₅O

Molecular Weight 395.54 g/mol

CAS Number 1060524-97-1

Appearance Solid. Light brown to brown.

Purity ≥98%

Solubility Soluble in DMSO (250 mg/mL)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month

Experimental Protocols
Protocol 1: Preparation of a 10 mM NUCC-390 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NUCC-390 in dimethyl

sulfoxide (DMSO).

Materials:

NUCC-390 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibrate NUCC-390 to Room Temperature: Before opening, allow the vial of NUCC-390
powder to equilibrate to room temperature for at least 15-20 minutes to prevent

condensation of moisture.

Weigh NUCC-390 Powder: In a suitable weighing vessel, carefully weigh out the desired

amount of NUCC-390 powder using a calibrated analytical balance. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.955 mg of NUCC-390 (Molecular Weight =

395.54 g/mol ).

Dissolve in DMSO: Transfer the weighed NUCC-390 powder to a sterile microcentrifuge

tube. Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For

3.955 mg of NUCC-390, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If necessary, brief sonication in a water bath can be used to aid

dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials. The volume of the aliquots should be

appropriate for your planned experiments.

Storage: Store the aliquoted stock solution at -80°C for long-term storage (up to 6 months) or

at -20°C for shorter-term storage (up to 1 month).

Note on a variation: The dihydrochloride salt of NUCC-390 has a molecular weight of 468.46

g/mol . If using this form, adjust the mass accordingly for stock solution preparation.

Visualization of Signaling and Workflow
NUCC-390 Signaling Pathway
The following diagram illustrates the signaling pathway initiated by NUCC-390 binding to the

CXCR4 receptor.
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Caption: NUCC-390 activates CXCR4, leading to downstream signaling and promoting nerve

regeneration.

Experimental Workflow for Stock Solution Preparation
The diagram below outlines the logical workflow for preparing the NUCC-390 stock solution.
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Caption: Workflow for preparing a NUCC-390 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609682?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6829515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6829515/
https://www.researchgate.net/figure/NUCC-390-stimulates-elongation-of-motor-axons-via-CXCR4-A-Rat-spinal-cord-motor_fig3_337265319
https://pmc.ncbi.nlm.nih.gov/articles/PMC6917312/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6917312/
https://journals.plos.org/plosntds/article?id=10.1371/journal.pntd.0008547
https://journals.plos.org/plosntds/article?id=10.1371/journal.pntd.0008547
https://journals.plos.org/plosntds/article?id=10.1371/journal.pntd.0008547
https://www.benchchem.com/product/b609682#preparing-nucc-390-stock-solution-for-experiments
https://www.benchchem.com/product/b609682#preparing-nucc-390-stock-solution-for-experiments
https://www.benchchem.com/product/b609682#preparing-nucc-390-stock-solution-for-experiments
https://www.benchchem.com/product/b609682#preparing-nucc-390-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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